Lead, isotope of mass 207
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Lead (Pb) has four main naturally occurring isotopes: ²⁰⁴Pb, ²⁰⁶Pb, ²⁰⁷Pb, and ²⁰⁸Pb. Among these, ²⁰⁷Pb is unique as it is non-radioactive (stable) and not produced by the decay of other elements . This stability and distinct origin make ²⁰⁷Pb a valuable tool in various scientific research fields.
Geochronology and Ore Genesis
One major application of ²⁰⁷Pb lies in geochronology, the science of determining the age of rocks and minerals. By analyzing the ratios of ²⁰⁷Pb to other lead isotopes, such as ²⁰⁶Pb, researchers can estimate the age of geological formations . This technique relies on the understanding that the ratio of ²⁰⁷Pb to ²⁰⁶Pb gradually increases over time due to the radioactive decay of ²³⁵U to ²⁰⁷Pb. By comparing the measured ratio with established models, scientists can estimate the age of the rock or mineral containing lead.
Furthermore, the unique isotopic signature of ²⁰⁷Pb helps researchers understand the genesis of ore deposits. Different geological sources, like rocks and sediments, have distinct ²⁰⁷Pb/²⁰⁶Pb ratios. By analyzing the lead isotope ratios in ore deposits, researchers can trace the source of the metal and gain insights into the formation process of the deposit .
Environmental Forensics
Another significant application of ²⁰⁷Pb lies in environmental forensics. The distinct isotopic signatures of lead from different sources, such as leaded gasoline, paint, and industrial processes, can be used to identify the source of lead contamination in environmental samples like soil, water, and air . By analyzing the ²⁰⁷Pb/²⁰⁶Pb ratio in the sample and comparing it with known sources, researchers can pinpoint the source of the lead pollution and take appropriate action.
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